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Compound of Interest

Compound Name: 3-Bromo-N,N-diphenylaniline

Cat. No.: B1284278 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers for high-purity 3-
Bromo-N,N-diphenylaniline (CAS No. 78600-33-6), a crucial building block in the

development of advanced materials, particularly for applications in Organic Light Emitting

Diodes (OLEDs), and as a versatile intermediate in pharmaceutical synthesis. This document

outlines key quality specifications from various suppliers, a representative synthesis and

purification protocol, and a workflow for procurement and quality verification.

Supplier Specifications
The following table summarizes the publicly available data for 3-Bromo-N,N-diphenylaniline
from several commercial suppliers. It is important to note that for detailed impurity profiles and

lot-specific data, direct contact with the supplier and a request for a Certificate of Analysis

(CoA) are essential.
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Supplier
Product
Number

Purity
Specificat
ion

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Notes

Sigma-

Aldrich
647527 97%[1]

78600-33-

6[1]

C18H14Br

N[1]
324.21[1]

Provides

access to

Certificates

of Analysis

for specific

batches on

their

website.[1]

Aladdin

Scientific
B134545 ≥98%[2]

78600-33-

6

C18H14Br

N[2]
324.21[2] -

BLD

Pharm
BD139458 97.0%

78600-33-

6[3]

C18H14Br

N
324.21

Offers

access to

NMR,

HPLC, and

LC-MS

data.[3]

Henan

Allgreen

Chemical

Co., Ltd.

AG-C-

100431

98%

(customiza

ble)[4]

78600-33-

6[4]

C18H14Br

N[4]
324.21

Purity can

be

adjusted

according

to

customer

demand.[4]

Experimental Protocols
Representative Synthesis of 3-Bromo-N,N-
diphenylaniline
The following protocol is a general representation of the synthesis of a bromoaniline derivative,

adapted from methodologies described in the patent literature for the bromination of aromatic
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amines.[5] This method utilizes copper(II) bromide as both a bromine source and a catalyst.

Materials:

N,N-diphenylaniline

Copper(II) bromide (CuBr2)

Tetrahydrofuran (THF)

Ethyl acetate

Saturated sodium carbonate solution

Saturated sodium chloride solution (brine)

Anhydrous sodium sulfate (Na2SO4)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve N,N-diphenylaniline in

tetrahydrofuran (THF).

Under agitation, add copper(II) bromide (CuBr2) to the solution. The molar ratio of substrate

to CuBr2 can be optimized, with a ratio of 1:2 being a potential starting point.[5]

Allow the reaction to proceed at a controlled temperature (e.g., room temperature to 50°C)

for a duration determined by reaction monitoring.[5] The progress of the reaction can be

monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.[5]

Upon completion, the THF is removed under reduced pressure.

The residue is partitioned between ethyl acetate and water. The pH is adjusted to neutral (pH

7) with a saturated sodium carbonate solution.[5]

The aqueous layer is extracted with ethyl acetate. The combined organic phases are washed

with saturated brine.[5]
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The organic layer is dried over anhydrous sodium sulfate (Na2SO4), filtered, and the solvent

is evaporated under reduced pressure to yield the crude product.[5]

Purification Protocol
The crude 3-Bromo-N,N-diphenylaniline is typically purified by column chromatography on

silica gel, followed by recrystallization.

Materials:

Crude 3-Bromo-N,N-diphenylaniline

Silica gel (for column chromatography)

Hexane

Ethyl acetate

Ethanol or a suitable solvent system for recrystallization

Procedure:

Column Chromatography:

The crude product is dissolved in a minimal amount of a suitable solvent (e.g.,

dichloromethane or toluene) and adsorbed onto a small amount of silica gel.

A silica gel column is prepared using a non-polar eluent such as hexane.

The adsorbed product is loaded onto the top of the column.

The column is eluted with a gradient of ethyl acetate in hexane, starting with a low polarity

mixture and gradually increasing the polarity.

Fractions are collected and analyzed by TLC to identify those containing the pure product.

The fractions containing the pure product are combined, and the solvent is removed under

reduced pressure.
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Recrystallization:

The purified product from column chromatography is dissolved in a minimal amount of a

hot solvent (e.g., ethanol).

The solution is allowed to cool slowly to room temperature and then further cooled in an

ice bath to induce crystallization.

The resulting crystals are collected by filtration, washed with a small amount of cold

solvent, and dried under vacuum to yield high-purity 3-Bromo-N,N-diphenylaniline.

Quality Control and Procurement Workflow
The following diagram illustrates a typical workflow for the procurement and quality verification

of high-purity 3-Bromo-N,N-diphenylaniline for research and development purposes.
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Procurement and Quality Verification Workflow

Procurement

In-House Quality Verification

Identify Potential Suppliers

Request Quotes and Specifications

Evaluate Supplier Documentation (CoA, TDS)

Select Supplier and Place Order

Receive Material and Quarantine

Material Shipment

Perform Identity Confirmation (e.g., NMR, MS)

Conduct Purity Analysis (e.g., HPLC, GC)

Compare Results with Supplier CoA

Release for Use or Reject Batch

Click to download full resolution via product page
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Caption: A flowchart outlining the key steps in sourcing and validating the quality of 3-Bromo-
N,N-diphenylaniline.

Synthesis Pathway Overview
The synthesis of 3-Bromo-N,N-diphenylaniline is typically achieved through the electrophilic

bromination of N,N-diphenylaniline. The choice of brominating agent and reaction conditions

can influence the regioselectivity and yield of the desired meta-substituted product.

General Synthesis Pathway
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Click to download full resolution via product page

Caption: A simplified diagram illustrating the synthesis and purification of 3-Bromo-N,N-
diphenylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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